Cas no 1361779-79-4 (Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1361779-79-4
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932664
• Update Time: 2025-11-03

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F5N2O2/c1-20-9(19)3-7-5(10(12)13)2-6(11(14,15)16)8(4-17)18-7/h2,10H,3-4,17H2,1H3
• InChI Key： HPXSHCKRPRXESX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=C(CN)N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate

The compound Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate (CAS No. 1361779-79-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, and the various substituents attached to it, including an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group. The methyl acetate moiety further adds to its functional diversity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of multiple fluorinated groups in its structure contributes to its unique electronic properties and enhances its stability, making it an attractive candidate for applications in medicinal chemistry. Researchers have explored its ability to modulate enzyme activity and interact with biological targets, paving the way for potential advancements in disease treatment.

The synthesis of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. These steps require precise control over reaction conditions to ensure high yields and purity. The compound's synthesis has been optimized through recent advancements in catalytic methods and green chemistry practices, reducing environmental impact while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead molecule for anti-inflammatory and anti-cancer therapies due to its ability to inhibit key enzymes involved in these pathways. Additionally, its electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has also explored its role in catalysis, where it has demonstrated potential as a ligand or catalyst precursor in asymmetric synthesis.

The structural complexity of Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate provides a platform for further functionalization and diversification. Scientists are actively exploring methods to modify its substituents to enhance its bioavailability or tailor its properties for specific applications. For instance, variations in the fluorination pattern or the introduction of additional functional groups could unlock new functionalities or improve its pharmacokinetic profile.

From an environmental standpoint, understanding the fate and behavior of this compound in natural systems is crucial. Studies have been conducted to assess its biodegradability and toxicity, ensuring that its use does not pose risks to ecosystems or human health. These investigations are essential for regulatory compliance and sustainable chemical practices.

In conclusion, Methyl 2-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-acetate represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in medicine, materials science, and beyond.